3,5-Dimethoxybenzylzinc chloride

• IUPAC Name: chlorozinc(1+);1-methanidyl-3,5-dimethoxybenzene
• InChI: InChI=1S/C9H11O2.ClH.Zn/c1-7-4-8(10-2)6-9(5-7)11-3;;/h4-6H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key: PDLKBNJDKMOTDI-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC(=CC(=C1)[CH2-])OC.Cl[Zn+]
• Molecular Formula: C9H11ClO2Zn
• Molecular Weight: 252.0 g/mol

Description

3,5-Dimethoxybenzylzinc chloride (DMBCl) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in organic synthesis. DMBCl is a zinc reagent that is used as a precursor for the synthesis of various organic compounds, including natural products, pharmaceuticals, and agrochemicals.

Scientific Research Applications

Photochemistry and Reactivity

3,5-Dimethoxybenzyl compounds have been examined for their photochemistry, with specific focus on compounds with various leaving groups including chloride. These studies, such as those conducted by DeCosta et al. (2000), are crucial in understanding the reactivity and stability of these compounds under different conditions, which is essential for their application in synthetic chemistry (DeCosta, Howell, Pincock, & Rifai, 2000).

Building Blocks for Dendritic Materials

The structural properties of methoxy derivatives of benzyl bromide, including 3,5-dimethoxybenzyl bromide, have been a subject of interest due to their potential use as building blocks for the synthesis of dendritic materials. The work by Pan et al. (2005) highlights the significant differences in structural properties based on the presence or absence of methoxy groups, which is crucial for the design and synthesis of advanced materials (Pan, Cheung, Harris, Constable, & Housecroft, 2005).

Synthesis of Isocoumarins

The efficient synthesis of 3,5-dimethoxyhomophthalic acid from 3,5-dimethoxybenzyl bromide, as described by Saeed et al. (2003), is a key step in the synthesis of natural isocoumarins. This process involves rhodium-catalyzed direct carbonylation and successive reactions, demonstrating the utility of 3,5-dimethoxybenzyl derivatives in complex organic synthesis (Saeed, Rama, & Arfan, 2003).

Generation of Organometallic Compounds

The practical generation of 3,5-dimethoxybenzyllithium, as achieved by Azzena et al. (2003), showcases another application. This organometallic compound is a useful intermediate in the synthesis of substituted natural and non-natural resorcinols, illustrating its role in the synthesis of diverse organic molecules (Azzena, Dettori, Idini, Pisano, & Sechi, 2003).